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Compound Name: Cyclohexyl heptanoate

Cat. No.: B15348195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive historical and scientific overview of

cyclohexyl heptanoate. Given the limited direct historical literature on this specific ester, this

guide synthesizes information from available data, alongside a review of structurally analogous

compounds, to offer a thorough understanding of its synthesis, properties, and potential

applications.

Introduction
Cyclohexyl heptanoate (CAS No. 5454-26-2) is an ester formed from the condensation of

cyclohexanol and heptanoic acid.[1][2] While not as extensively documented as other common

esters, it holds potential interest in various chemical and pharmaceutical fields due to its

characteristic fruity and sweet aroma and its structural relation to other biologically active

esters.[1] This guide will delve into the known properties of cyclohexyl heptanoate, explore

common synthetic routes for cyclohexyl esters, and provide detailed experimental protocols

based on established chemical principles.

Physicochemical Properties
Quantitative data for cyclohexyl heptanoate is sparse in publicly accessible literature.

However, its basic properties have been identified. For a comparative understanding, the

properties of analogous esters, such as hexyl heptanoate and cyclohexyl hexanoate, are also

presented.
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Table 1: Physicochemical Properties of Cyclohexyl Heptanoate

Property Value Reference

CAS Number 5454-26-2 [1]

Molecular Formula C13H24O2 [1][2]

Molecular Weight 212.33 g/mol [1][2]

Odor Profile Fruity, Sweet, Green [1]

Table 2: Comparative Physicochemical Properties of Analogous Esters

Property Hexyl Heptanoate Cyclohexyl Hexanoate

CAS Number 1119-06-8 6243-10-3

Molecular Formula C13H26O2 C12H22O2

Molecular Weight 214.34 g/mol 198.30 g/mol

Specific Gravity 0.860 - 0.865 @ 20°C Not Available

Refractive Index 1.426 - 1.430 @ 20°C 1.4465 @ 17°C[3]

Flash Point 109.44 °C 95.56 °C[3]

Odor Profile Fruity, Green Fruity, Waxy

Synthesis of Cyclohexyl Esters: A Historical
Perspective
The primary method for synthesizing esters like cyclohexyl heptanoate is through the

esterification of a carboxylic acid with an alcohol. The most historically significant and widely

used method is the Fischer-Speier esterification, first described in 1895.[4] This reaction

involves the acid-catalyzed condensation of a carboxylic acid and an alcohol.[4][5][6]

More contemporary approaches have focused on improving the efficiency and environmental

friendliness of this process. The use of solid acid catalysts, such as ion-exchange resins, has
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been explored to create a more "atom economical" process for the synthesis of cyclohexyl

esters.[7][8] These methods often involve the direct addition of a carboxylic acid to

cyclohexene, which avoids the formation of water as a byproduct.[7]

General Reaction Mechanism: Fischer-Speier
Esterification
The Fischer-Speier esterification is a reversible, acid-catalyzed nucleophilic acyl substitution.

The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid, which

increases its electrophilicity. The alcohol then acts as a nucleophile, attacking the carbonyl

carbon. After a series of proton transfers, a molecule of water is eliminated, and the ester is

formed.[4][9][10]
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Experimental Workflow for Cyclohexyl Heptanoate Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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